Cas no 685902-89-0 (tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate)

• Product Name: tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate
• CAS No: 685902-89-0
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 502791
• PubChem ID: 53432547
• Update Time: 2025-04-19

tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)naphthalen-2-ylcarbamate
• Carbamic acid,[5-(hydroxymethyl)-2-naphthalenyl]-, 1,1-dimethylethyl ester (9CI)
• TERT-BUTYL [5-(HYDROXYMETHYL)-2-NAPHTHYL]CARBAMATE
• tert-butyl N-[5-(hydroxymethyl)naphthalen-2-yl]carbamate
• DTXSID50700563
• 685902-89-0
• tert-Butyl [5-(hydroxymethyl)naphthalen-2-yl]carbamate
• tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate

• Inchi： 1S/C16H19NO3/c1-16(2,3)20-15(19)17-13-7-8-14-11(9-13)5-4-6-12(14)10-18/h4-9,18H,10H2,1-3H3,(H,17,19)
• InChI Key： SVCBWTLHNBMQEI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(CO)C=CC=C2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.13600
• Monoisotopic Mass: 273.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 58.56000
• LogP: 3.75210